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Introduction

Heptachlor, a cyclodiene organochlorine insecticide, was first introduced in the mid-20th
century. While its use has been significantly restricted due to its environmental persistence and
toxicological profile, a thorough understanding of its physical and chemical properties remains
crucial for environmental monitoring, toxicological research, and the development of potential
remediation strategies. This technical guide provides an in-depth overview of the core physical
and chemical characteristics of pure heptachlor, intended to serve as a vital resource for
researchers and scientists.

Chemical Identity and Structure

Pure heptachlor is a white to light tan crystalline solid with a camphor-like odor.[1][2][3] Its
chemical structure is characterized by a chlorinated polycyclic framework.

IUPAC Name: 1,4,5,6,7,8,8-heptachloro-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene[1][3]

CAS Number: 76-44-8[2][3]

Molecular Formula: C10HsCl7[4][5]

Molecular Weight: 373.32 g/mol [4][5]
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Figure 1: Chemical Structure of Heptachlor

Physical Properties

The physical properties of pure heptachlor are summarized in the table below. These
characteristics are fundamental to understanding its environmental fate and transport.

Property Value Reference(s)

White or light tan crystalline

Appearance solid [3]
Odor Mild camphor or cedar-like [3]
Melting Point 95-96 °C [31[6]
Boiling Point 135-145 °C at 1-1.5 mmHg [61[7]
Vapor Pressure 3.0 x 10~* mmHg at 25 °C [819]
Density 1.57-1.59 g/mL [1119]
Henry's Law Constant 1.48 x 10~3 atm-m3/mol [8]

Chemical Properties and Reactivity

Heptachlor is a relatively stable compound but can undergo several chemical transformations,
particularly in the environment.
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Property

Value/Description

Reference(s)

Octanol-Water Partition

Coefficient (log Kow)

5.27-5.44

(113618l

Water Solubility

0.056 mg/L at 25 °C

(113618l

Solubility in Organic Solvents

Soluble in ethanol, xylene,

acetone, and benzene.

[7]

Stability

Stable in daylight, air,

moisture, and moderate heat.
Incompatible with strong alkalis
and oxidizing agents. Corrodes

many metals.

[417]

Degradation

In the environment, heptachlor
is oxidized to form heptachlor
epoxide, a more persistent and
toxic metabolite. It can also
undergo hydrolysis and

photolysis.

[1]31[6]

Environmental Fate and Degradation Pathway

Heptachlor is a persistent organic pollutant (POP) that can remain in the environment for

extended periods.[6] Its primary degradation pathway involves oxidation to heptachlor

epoxide. This transformation can occur through biological processes in soil and organisms, as

well as through photochemical reactions.[1][6]
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Figure 2: Simplified Degradation Pathway of Heptachlor

Experimental Protocols

The determination of the physical and chemical properties of heptachlor follows standardized
methodologies, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD) Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD 102)

The melting point of pure heptachlor is determined using the capillary method. A small,
powdered sample of heptachlor is packed into a capillary tube and heated in a controlled
temperature bath. The temperature at which the substance is observed to melt is recorded as
the melting point.

Boiling Point Determination (OECD 103)

Due to its high boiling point and potential for decomposition at atmospheric pressure, the
boiling point of heptachlor is determined under reduced pressure. The substance is heated in
a distillation apparatus, and the temperature at which it boils at a specific, reduced pressure is

recorded.
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Vapor Pressure Determination (OECD 104)

The vapor pressure of heptachlor can be determined using a vapor pressure balance or by
gas saturation methods. These methods involve measuring the mass of substance transported
by a known volume of inert gas at a specific temperature.

Octanol-Water Partition Coefficient (Kow) Determination
(OECD 107/117)

The shake-flask method is a common technique for determining the Kow of a substance. A
solution of heptachlor in either n-octanol or water is prepared and shaken with the other
immiscible solvent until equilibrium is reached. The concentration of heptachlor in each phase
is then measured, typically by gas chromatography, to calculate the partition coefficient.

Water Solubility Determination (OECD 105)

The column elution method or the flask method can be used to determine the water solubility of
heptachlor. In the flask method, an excess of solid heptachlor is stirred in water at a constant
temperature until the solution is saturated. The concentration of heptachlor in the aqueous
phase is then determined.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b041519?utm_src=pdf-body
https://www.benchchem.com/product/b041519?utm_src=pdf-body
https://www.benchchem.com/product/b041519?utm_src=pdf-body
https://www.benchchem.com/product/b041519?utm_src=pdf-body
https://www.benchchem.com/product/b041519?utm_src=pdf-body
https://www.benchchem.com/product/b041519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Sample Preparation

Pure Heptachlor Sample
OECD Guideline Protocols/(OECD Guideline ProtocolsOECD GuideCD Guideline Protocols

Phy51c0chern cal Analysis

Melting Point Bomng Point Vapor Pressure Water Solubility log Kow
(Capillary Method) (Vacuum Distillation) (Gas Saturation) (Flask Method) (Shake-Flask Method)

ECD Guideline Protocols

Calculation of Properties

v

Reporting of Results

Click to download full resolution via product page

Figure 3: General Experimental Workflow for Physicochemical Characterization

Spectral Data
The spectral characteristics of heptachlor are essential for its identification and quantification.
o Mass Spectrometry (MS): The mass spectrum of heptachlor shows a characteristic

fragmentation pattern that can be used for its unambiguous identification, often in
conjunction with gas chromatography (GC-MS).
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the chemical structure of the heptachlor molecule.

« Infrared (IR) Spectroscopy: The IR spectrum of heptachlor exhibits characteristic absorption
bands corresponding to its various functional groups and overall molecular structure.

Conclusion

This technical guide has summarized the key physical and chemical characteristics of pure
heptachlor, providing a foundational resource for scientific professionals. The data presented,
including its physical constants, chemical properties, and degradation pathways, are critical for
a comprehensive understanding of this compound's behavior and impact. The outlined
experimental protocols, based on established international guidelines, offer a framework for the
reliable determination of these essential properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Heptachlor: A Comprehensive Technical Guide to its
Physical and Chemical Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041519#physical-and-chemical-characteristics-of-
pure-heptachlor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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